4-(4-Fluorophenyl)cyclohex-3-en-1-one

• IUPAC Name: 4-(4-fluorophenyl)cyclohex-3-en-1-one
• InChI: InChI=1S/C12H11FO/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-3,5-6H,4,7-8H2
• InChI Key: XODDALSHJPOPEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CCC1=O)C2=CC=C(C=C2)F
• Molecular Formula: C12H11FO
• Molecular Weight: 190.21 g/mol

Description

“4-(4-Fluorophenyl)cyclohex-3-en-1-one” is a chemical compound with the molecular formula C12H11FO. It has a molecular weight of 190.21.

Chemical Reactions Analysis

Cyclohexenones, such as “4-(4-Fluorophenyl)cyclohex-3-en-1-one”, can undergo various chemical reactions. For example, they can participate in nucleophilic conjugate addition with organocopper reagents, Michael reactions, and Robinson annulations.

Synthesis routes and methods I

Procedure details

To 17 ml. of well stirred trifluoroacetic acid, 0.16 g. of 4-(p-fluorophenyl)-4-hydroxycyclohexanone (obtained as in Example 3) is added. At the end of about 5 minutes the mixture is poured into an excess of aqueous sodium bicarbonate solution. The solid material is collected on a filter and recrystallized from petroleum ether to give a 96% yield of 4-(p-fluorophenyl)-3-cyclohexen-1-one melting at 44.5° to 46.5° C.

Synthesis routes and methods II

Procedure details

Compound 4-(4-Fluoro-phenyl)-4-hydroxy-cyclohexanone ethylene ketal (8.23 g, 32.6 mmol) from Step 1 was stirred in TFA (25 mL) for 15 minutes. The reaction mixture was poured into H2O (100 mL) and then extracted with CHCl3 (2×75 mL). The organic solution was washed with saturated bicarbonate, dried (Na2SO4), filtered and concentrated under reduced pressure to afford crude 1-(4-fluorophenyl)-cyclohexen-4-one (6.44 g): 1H NMR (300 MHz, CDCl3) δ 7.35 (dd, J=8, 8 Hz, 2H), 7.04 (dd, J=8, 8 Hz, 2H), 6.05 (m, 1H), 3.05 (m, 2H), 2.87 (m, 2H), 2.65 (dd, J=7, 7 Hz, 2H).